N-(3,4-dimethylphenyl)-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C15H15FN2S/c1-10-7-8-12(9-11(10)2)17-15(19)18-14-6-4-3-5-13(14)16/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: VTPHJQVOKHJDQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)NC2=CC=CC=C2F)C
• Molecular Formula: C15H15FN2S
• Molecular Weight: 274.4 g/mol

Description

N-(3,4-dimethylphenyl)-N'-(2-fluorophenyl)thiourea, commonly known as DMTF, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMTF belongs to the class of thiourea derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of DMTF is not fully understood. However, studies have suggested that it exerts its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells. DMTF has also been shown to inhibit the growth and proliferation of cancer cells by interfering with various signaling pathways that are essential for cancer cell survival.
Biochemical and Physiological Effects:
DMTF has been shown to have various biochemical and physiological effects. Studies have suggested that DMTF can modulate the expression of various genes involved in cancer cell growth and proliferation. DMTF has also been shown to induce oxidative stress in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the significant advantages of DMTF for lab experiments is its potent anticancer activity against various cancer cell lines. However, one of the limitations of DMTF is its poor solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several potential future directions for research on DMTF. One of the areas of research is the development of more efficient synthesis methods for DMTF. Another area of research is the investigation of the mechanism of action of DMTF in more detail. Additionally, there is a need for further studies to evaluate the safety and toxicity of DMTF in animal models. Furthermore, the potential use of DMTF in combination with other anticancer agents is an area of research that warrants further investigation.
Conclusion:
In conclusion, DMTF is a promising compound with potential applications in various areas of scientific research. Its potent anticancer activity and diverse biological activities make it an attractive candidate for further investigation. However, more research is needed to fully understand its mechanism of action and evaluate its safety and toxicity.

Synthesis Methods

DMTF can be synthesized by the reaction of 2-fluoroaniline with 3,4-dimethylphenyl isothiocyanate in the presence of a base. The reaction proceeds via the formation of an intermediate, which is subsequently converted into DMTF after purification.

Scientific Research Applications

DMTF has been extensively studied for its potential applications in various areas of scientific research. One of the most significant areas of research is its use as a potential anticancer agent. Studies have shown that DMTF exhibits potent cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.